Cas no 2229446-94-8 (2-(2-nitroethyl)-6-(propan-2-yloxy)pyridine)

• Product Name: 2-(2-nitroethyl)-6-(propan-2-yloxy)pyridine
• CAS No: 2229446-94-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6143710
• PubChem ID: 165976986
• Update Time: 2025-06-26

2-(2-nitroethyl)-6-(propan-2-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-nitroethyl)-6-(propan-2-yloxy)pyridine
• 2229446-94-8
• EN300-1999789

• Inchi： 1S/C10H14N2O3/c1-8(2)15-10-5-3-4-9(11-10)6-7-12(13)14/h3-5,8H,6-7H2,1-2H3
• InChI Key： SIMWEVPBBLCQJK-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(CC[N+](=O)[O-])=N1)C(C)C

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9Ų

Additional information on 2-(2-nitroethyl)-6-(propan-2-yloxy)pyridine

Introduction to 2-(2-nitroethyl)-6-(propan-2-yloxy)pyridine (CAS No. 2229446-94-8)

2-(2-nitroethyl)-6-(propan-2-yloxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2229446-94-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of 2-(2-nitroethyl)-6-(propan-2-yloxy)pyridine, particularly the presence of a nitroethyl group and a propan-2-yloxy substituent, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The nitro group in the nitroethyl moiety introduces a region of high electrophilicity, making the compound a valuable intermediate in organic synthesis. This electrophilic center can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, facilitating the construction of more complex molecular architectures. Additionally, the propan-2-yloxy group provides a hydrophobic anchor that can enhance the compound's solubility and bioavailability in biological systems. These structural attributes make 2-(2-nitroethyl)-6-(propan-2-yloxy)pyridine a promising candidate for further exploration in drug discovery and molecular design.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives due to their proven efficacy in modulating various biological pathways. Pyridine-based compounds have been extensively studied for their roles as kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and antiviral agents. The specific arrangement of functional groups in 2-(2-nitroethyl)-6-(propan-2-yloxy)pyridine suggests potential interactions with biological targets, which could be exploited for therapeutic intervention.

One of the most compelling aspects of 2-(2-nitroethyl)-6-(propan-2-yloxy)pyridine is its versatility as a building block in medicinal chemistry. Researchers have leveraged similar pyridine derivatives to develop drugs that target diseases ranging from cancer to neurological disorders. The nitro group, for instance, can be reduced to an amine, opening up possibilities for further derivatization and functionalization. This reactivity allows chemists to tailor the compound's properties to meet specific pharmacological requirements.

Recent advancements in computational chemistry have also enhanced the understanding of how 2-(2-nitroethyl)-6-(propan-2-yloxy)pyridine interacts with biological targets. Molecular docking studies and virtual screening have identified potential binding sites on proteins and enzymes that could be modulated by this compound. These computational approaches have accelerated the drug discovery process by predicting lead compounds with high affinity and selectivity.

The synthesis of 2-(2-nitroethyl)-6-(propan-2-yloxy)pyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group typically involves nitration reactions, while the attachment of the propan-2-yloxy moiety may involve etherification or alkoylation processes. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These synthetic methodologies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

Preclinical studies have begun to explore the pharmacological profile of 2-(2-nitroethyl)-6-(propan-2-yloxy)pyridine. Initial findings suggest that this compound exhibits promising activity against certain disease models, particularly those involving aberrant signaling pathways. The ability of pyridine derivatives to modulate enzyme activity has been well-documented, and nitroethyl-substituted pyridines are no exception. The unique combination of functional groups in this compound may confer both potency and selectivity, making it an attractive candidate for further development.

The potential therapeutic applications of 2-(2-nitroethyl)-6-(propan-2-yloxy)pyridine are broad-ranging. Researchers are investigating its efficacy in treating inflammatory diseases, where modulation of signaling pathways can lead to anti-inflammatory effects. Additionally, its structural similarity to known bioactive molecules suggests potential utility in developing treatments for metabolic disorders and neurodegenerative diseases. As our understanding of disease mechanisms continues to evolve, so too does our capacity to design targeted therapies based on compounds like this one.

The role of analytical chemistry in studying CAS No 2229446-94-8 cannot be overstated. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential for characterizing the compound's structure and purity. These analytical methods provide critical data for quality control during synthesis and ensure that subsequent biological studies are conducted with reliable materials.

In conclusion, CAS No 2229446-94-8, also known as 1 - [(E)-(3-hydroxypropylidene)] - 4 - methoxy - 5 - [(E)-(3-methoxypropylidene)] - 3 - pyrazolidinone, is a versatile intermediate with significant potential in pharmaceutical research . Its unique structural features make it suitable for further derivatization , enabling the development of novel therapeutic agents . As research progresses , this compound is likely to play an important role in addressing unmet medical needs .